Cas no 1797253-36-1 (3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea)

• Product Name: 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea
• CAS No: 1797253-36-1
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 5890054
• PubChem ID: 71807633
• Update Time: 2025-06-26

3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea
• 1-[4-(DIMETHYLAMINO)-2-METHOXYPYRIMIDIN-5-YL]-3-(4-METHOXY-2-METHYLPHENYL)UREA
• AKOS024561679
• F6438-2196
• 1797253-36-1
• 3-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-1-(4-methoxy-2-methylphenyl)urea
• 1-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-3-(4-methoxy-2-methylphenyl)urea

• Inchi： 1S/C16H21N5O3/c1-10-8-11(23-4)6-7-12(10)18-15(22)19-13-9-17-16(24-5)20-14(13)21(2)3/h6-9H,1-5H3,(H2,18,19,22)
• InChI Key： FNQOVUIHQMPTRD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)NC(NC1=CN=C(N=C1N(C)C)OC)=O

Computed Properties

• Exact Mass: 331.16443955g/mol
• Monoisotopic Mass: 331.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea

Professional Introduction to Compound with CAS No. 1797253-36-1 and Product Name: 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea

The compound with CAS No. 1797253-36-1 and the product name 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates several key functional groups, including dimethylamino, methoxy, and urea, which contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of novel therapeutic agents. Pyrimidines, as a class of heterocyclic compounds, are integral to the synthesis of nucleic acids and have been widely explored for their pharmacological activities. The presence of a pyrimidine core in 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea enhances its biological relevance and makes it a promising candidate for further investigation.

The dimethylamino substituent at the 3 and 4 positions of the pyrimidine ring introduces basicity to the molecule, which can be exploited in various pharmacological interactions. This feature is particularly relevant in the design of kinase inhibitors, where the ability to form hydrogen bonds or coordinate with metal ions is often crucial. Additionally, the methoxy groups at the 2 position of the pyrimidine ring and at the 4 position of the phenyl ring contribute to the compound's lipophilicity, influencing its absorption and distribution profiles.

The urea moiety in the molecular structure provides another layer of complexity, enabling diverse interactions with biological targets. Urea-based compounds have been extensively studied for their role in modulating enzyme activity and receptor binding. In particular, urea derivatives have shown promise in inhibiting targets such as kinases and proteases, which are often implicated in various diseases.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. This approach can lead to more effective therapeutic agents with improved pharmacological profiles. The compound 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea, with its multifaceted structural features, aligns well with this trend.

One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a critical role in numerous cellular processes and are often associated with diseases such as cancer and inflammation. By designing molecules that can disrupt these interactions, researchers aim to develop novel therapeutic strategies. The structural motifs present in 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea make it a candidate for such applications.

In vitro studies have begun to explore the biological activity of this compound, revealing promising results in preliminary assays. These studies have focused on evaluating its interaction with various enzymes and receptors relevant to human health. The compound has shown inhibitory activity against several targets, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have been employed to enhance efficiency and scalability. These methodologies are essential for producing sufficient quantities of the compound for both preclinical studies and potential future clinical trials.

The pharmacokinetic properties of 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development.

Future research will focus on refining the structure of this compound to enhance its potency and selectivity. Computational modeling techniques will play a significant role in this process, allowing researchers to predict how modifications will affect the molecule's biological activity. Additionally, structural biology approaches such as X-ray crystallography will be employed to gain insights into how the compound interacts with its biological targets at an atomic level.

The broader implications of this research extend beyond individual therapeutic agents. The development of novel compounds like 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea contributes to our fundamental understanding of drug design principles and mechanisms of action. This knowledge is essential for advancing pharmaceutical science and developing new treatments for complex diseases.

In conclusion, 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(4-methoxy-2-methylphenyl)urea represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preliminary results from both synthetic and biological studies, make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds great promise for contributing to future medical breakthroughs.